2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile

• Molecular Formula: C13H9N5OS
• Molecular Weight: 283.31 g/mol
• IUPAC Name: 2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile
• InChI: InChI=1S/C13H9N5OS/c14-6-7-20-13-16-11-10(8-15-17-11)12(19)18(13)9-4-2-1-3-5-9/h1-5,8H,7H2,(H,15,17)
• InChI Key: QISCKSQXOJSFBD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=O)C3=C(NN=C3)N=C2SCC#N

Description

2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. This compound is synthesized using a specific method and has been studied extensively for its mechanism of action, biochemical and physiological effects, advantages, and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile is not fully understood. However, it has been suggested that this compound may act by inhibiting certain enzymes or proteins involved in the development of various diseases. It may also interact with specific receptors in the body, leading to various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, inhibit tumor growth, and improve immune function. It has also been shown to have antibacterial and antiviral properties.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile in laboratory experiments include its potential as a versatile tool for studying various diseases and physiological processes. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

Future research on 2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile should focus on further understanding its mechanism of action and potential applications in medicine, agriculture, and materials science. Studies should also explore the potential side effects of this compound and ways to mitigate them. Finally, research should focus on developing new derivatives of this compound with improved properties and applications.

Synthesis Methods

The synthesis method of 2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile involves the reaction of 4-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-amine with 2-chloroacetonitrile in the presence of potassium carbonate and dimethylformamide. The resulting compound is then treated with sodium sulfide to obtain this compound.

Scientific Research Applications

2-[(4-oxo-5-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetonitrile has been extensively studied for its potential applications in various fields of scientific research. In medicine, this compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and infectious diseases. In agriculture, it has been studied for its potential use as a pesticide and herbicide. In materials science, this compound has been studied for its potential use in the development of new materials with unique properties.